Cas no 1795333-96-8 (1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol)

• Product Name: 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol
• CAS No: 1795333-96-8
• MF: C₁₅H₂₂ClN₃O₂
• MW: 311.807082653046
• CID: 6018624
• PubChem ID: 86817630
• Update Time: 2025-06-10

1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6616326
• Z1767777896
• (2-chloropyridin-4-yl)-[4-(2-hydroxy-2-methylpropyl)-1,4-diazepan-1-yl]methanone
• 1-[4-(2-chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol
• 1795333-96-8
• AKOS033584027
• 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol

• Inchi： 1S/C15H22ClN3O2/c1-15(2,21)11-18-6-3-7-19(9-8-18)14(20)12-4-5-17-13(16)10-12/h4-5,10,21H,3,6-9,11H2,1-2H3
• InChI Key： VSHULBOWQJSMAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCCN(CC1)CC(C)(C)O)=O

Computed Properties

• Exact Mass: 311.1400546g/mol
• Monoisotopic Mass: 311.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol

1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol (CAS No. 1795333-96-8): An Overview of a Promising Compound in Medicinal Chemistry

1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol (CAS No. 1795333-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular structure, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The chemical structure of 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol is noteworthy for its combination of a chloropyridine moiety and a diazepane ring, which are both known for their biological activities. The chloropyridine group is often associated with antifungal and insecticidal properties, while the diazepane ring is commonly found in central nervous system (CNS) active compounds, such as benzodiazepines. The presence of these functional groups in a single molecule suggests that 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol may exhibit a diverse range of biological activities.

Recent studies have explored the pharmacological properties of 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol, with particular focus on its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

In addition to its anti-inflammatory properties, 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol has also shown promise in neurodegenerative disease models. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and protect against neuronal damage. For instance, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a neuroprotective agent.

The pharmacokinetic profile of 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

To further understand the mechanism of action of 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that the compound can bind to several key proteins involved in inflammatory and neurodegenerative pathways, such as cyclooxygenase (COX) enzymes and NMDA receptors. This binding affinity provides insights into the molecular basis of its biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2-ol in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may be a viable candidate for further clinical development.

In conclusion, 1-[4-(2-Chloropyridine-4-carbonyl)-1,4-diazepan-1-yl]-2-methylpropan-2--ol (CAS No. 1795333-96-8) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanism of action and potential therapeutic applications, positioning it as a valuable asset in the fight against inflammatory and neurodegenerative diseases.